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Introduction:

The accurate measurement of intraocular pressure (IOP) is critical in the evaluation of

therapeutic agents for glaucoma and ocular hypertension. Latanoprost, a prostaglandin F2α

analogue, is a first-line treatment for these conditions, primarily functioning by increasing the

uveoscleral outflow of aqueous humor to reduce IOP.[1][2][3][4] These application notes

provide a detailed overview and standardized protocols for the measurement of IOP following

the administration of Latanoprost in both preclinical and clinical research settings.

Mechanism of Action of Latanoprost
Latanoprost is a prodrug that is hydrolyzed to its active form, latanoprost acid, in the cornea.[3]

It selectively agonizes the prostaglandin F receptor, which is expressed in various ocular

tissues, including the ciliary muscle and trabecular meshwork.[1][2] The primary mechanism for

IOP reduction is an increase in the outflow of aqueous humor through the uveoscleral pathway.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15583983#bc-rfq
https://go.drugbank.com/drugs/DB00654
https://synapse.patsnap.com/article/what-is-the-mechanism-of-latanoprost
https://pubmed.ncbi.nlm.nih.gov/8922563/
https://grokipedia.com/page/Latanoprost
https://pubmed.ncbi.nlm.nih.gov/8922563/
https://go.drugbank.com/drugs/DB00654
https://synapse.patsnap.com/article/what-is-the-mechanism-of-latanoprost
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583983?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


[1][2][3][4] This is achieved by remodeling the extracellular matrix of the ciliary muscle, leading

to reduced hydraulic resistance and enhanced fluid drainage.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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